Cas no 1017499-96-5 (1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]-2-methylpropan-1-one)

• Product Name: 1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]-2-methylpropan-1-one
• CAS No: 1017499-96-5
• MF: C₂₆H₂₄N₄O₂
• MW: 424.494365692139
• CID: 5432827
• Update Time: 2025-07-01

1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1,3-diphenylpyrazol-4-yl)-5-(furan-2-yl)-3,4-dihydropyrazol-2-yl]-2-methylpropan-1-one
• 1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]-2-methylpropan-1-one

• Inchi： 1S/C26H24N4O2/c1-18(2)26(31)30-23(16-22(27-30)24-14-9-15-32-24)21-17-29(20-12-7-4-8-13-20)28-25(21)19-10-5-3-6-11-19/h3-15,17-18,23H,16H2,1-2H3
• InChI Key： TWLLKUSOINVUDV-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CN(C3=CC=CC=C3)N=C2C2=CC=CC=C2)CC(C2=CC=CO2)=N1)(=O)C(C)C

Additional information on 1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]-2-methylpropan-1-one

Compound 1017499-96-5: A Comprehensive Overview

The compound with CAS number 1017499-96-5, known as 1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]-2-methylpropan-1-one, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its complex structure and potential applications in drug design and advanced materials.

The molecular structure of this compound is characterized by a bipyrazole core, which is a fused bicyclic system consisting of two pyrazole rings. The presence of a furan substituent at the 5-position of the bipyrazole ring introduces additional electronic complexity and reactivity. Furthermore, the substitution pattern at positions 1' and 3' with phenyl groups enhances the molecule's aromaticity and stability. The 2-methylpropanone group attached to the bipyrazole core adds a ketone functionality, which can participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of this compound as a building block for constructing advanced materials with tailored electronic properties. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in the development of sensors, electronics, and catalytic surfaces. The unique combination of aromaticity and functional groups in this molecule makes it an ideal candidate for such applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and condensation reactions. The synthesis pathway requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

The compound's electronic properties have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the molecule exhibits significant conjugation across its aromatic systems, leading to strong absorption in the visible spectrum. This property makes it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Additionally, the compound has shown potential in drug discovery due to its ability to interact with biological targets such as protein kinases and receptors. Preclinical studies suggest that it may exhibit anti-inflammatory and anticancer activities, although further research is needed to validate these findings.

In conclusion, the compound with CAS number 1017499-96-5 represents a cutting-edge advancement in organic chemistry. Its complex structure, versatile functionality, and promising applications make it a subject of intense research interest across multiple disciplines. As new discoveries emerge, this compound is expected to play an increasingly important role in both academic research and industrial applications.